Cas no 2229640-33-7 (methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate)

• Product Name: methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate
• CAS No: 2229640-33-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6374398
• PubChem ID: 165785053
• Update Time: 2025-05-30

methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate
• 2229640-33-7
• EN300-1801529
• methyl 2-amino-2-{1-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropyl}acetate

• Inchi： 1S/C13H17NO3/c1-9(8-10-4-3-7-17-10)13(5-6-13)11(14)12(15)16-2/h3-4,7-8,11H,5-6,14H2,1-2H3/b9-8+
• InChI Key： OTLFWWZIAKHDQL-CMDGGOBGSA-N
• SMILES： O(C)C(C(C1(/C(=C/C2=CC=CO2)/C)CC1)N)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate

Introduction to Methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate (CAS No. 2229640-33-7)

Methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229640-33-7, represents a class of molecules that are being extensively studied for their therapeutic applications. The presence of multiple functional groups, including amino and ester moieties, alongside a cyclopropyl ring and an unsaturated furan-based side chain, makes this molecule a subject of intense interest for medicinal chemists.

The structural complexity of Methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate (CAS No. 2229640-33-7) suggests a high degree of versatility in its interactions with biological targets. The furan ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can be crucial for the binding affinity of drug candidates. Additionally, the unsaturated propenyl group introduces a region of chemical reactivity that can be exploited for further derivatization, enabling the design of analogues with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from complex organic scaffolds. Methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylcyclopropyl}acetate (CAS No. 2229640-33-7) has emerged as a promising candidate in this context, particularly due to its potential as a precursor for the synthesis of bioactive molecules. The compound's unique structural motifs have led to its investigation in various pharmacological assays, including those aimed at identifying inhibitors of enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of Methyl 2-amino-2-{1-1-(furan-2-yl)prop-1-en-2-ylicclopropyl}acetate (CAS No. 2229640-33-7) is its potential role in modulating inflammatory responses. Emerging research indicates that compounds containing furan rings can exhibit anti-inflammatory properties by interacting with specific signaling pathways. The cyclopropyl group further enhances this potential by providing a rigid framework that can optimize binding interactions with target proteins. These features make the compound an attractive scaffold for the development of anti-inflammatory drugs.

Furthermore, the amino and ester functional groups in Methyl 2-amino--{1--(furan--2--yI)prop--I-en--Z--yIcIopropII}acetate (CAS No. 2229640--33--7) offer opportunities for further chemical modification. These groups can be readily incorporated into more complex molecules through various synthetic strategies, such as amide bond formation or ester hydrolysis. Such modifications are essential for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates, ensuring their efficacy and safety in clinical settings.

The synthesis of Methyl 2-amino--{I-I-(furan--Z-yI)prop-I-en-Z-yIcIopropII}acetate (CAS No. 2229640--33--7) represents a significant achievement in organic chemistry, demonstrating the ability to construct highly functionalized molecules with precision. The synthetic route typically involves multi-step reactions, including cross-coupling reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

Recent advancements in synthetic methodologies have further facilitated the production of complex organic compounds like Methyl 2-amino--{I-I-(furan--Z-yI)prop-I-en-Z-yIcIopropII}acetate (CAS No. 2229640--33--7). Techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis, reducing costs and improving accessibility. These innovations are particularly important for drug discovery programs that require large quantities of high-quality intermediates.

The biological evaluation of Methyl 2-amino--{I-I-(furan--Z-yI)prop-I-en-Z-yIcIopropII}acetate (CAS No. 2229640--33--7) has revealed several promising activities that warrant further investigation. In vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration. The ability to modulate these enzymatic activities suggests potential therapeutic benefits, although additional research is needed to fully elucidate its mechanism of action.

One particularly intriguing finding is the compound's interaction with enzymes involved in DNA repair pathways. Preliminary data indicate that Methyl 2-amino--{I-I-(furan--Z-yI)prop-I-en-Z-yIcIopropII}acetate (CAS No. 2229640--33--7) can interfere with DNA replication and repair processes, leading to increased genomic instability in cancer cells. This effect could be exploited to develop novel anticancer agents that target specific vulnerabilities in tumor cells.

The structural features of Methyl 2-amino--{I-I-(furan-Z-yIl prop-l-en-Z-yIl cyclopropII}acetate (CAS No. 2229640----33----7) also make it an interesting candidate for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. By inhibiting specific kinases, this compound could potentially restore normal cellular function and alleviate disease symptoms.

In conclusion, Methyl 2-amino --{l-l-(furan-Z-yIl prop-l-en-Z-yIl cyclopropII}acetate (